Cas no 39576-83-5 (2,4-Dichloro-8-methylquinazoline)

2,4-Dichloro-8-methylquinazoline is a versatile quinazoline derivative characterized by its reactive dichloro and methyl substituents, which enhance its utility as a key intermediate in organic synthesis. The dichloro groups at the 2 and 4 positions facilitate nucleophilic substitution reactions, enabling the introduction of diverse functional groups for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The 8-methyl substituent contributes to steric and electronic modulation, influencing reactivity and selectivity in subsequent transformations. This compound is particularly valued for its role in constructing heterocyclic frameworks, offering a balance of stability and reactivity under controlled conditions. Its purity and well-defined structure make it suitable for precision applications in research and industrial synthesis.

2,4-Dichloro-8-methylquinazoline structure

39576-83-5 structure

Product Name:2,4-Dichloro-8-methylquinazoline

CAS No:39576-83-5

MF:C₉H₆Cl₂N₂

MW:213.063339710236

MDL:MFCD11849266

CID:1028854

PubChem ID:10059056

Update Time:2025-05-20

2,4-Dichloro-8-methylquinazoline Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-8-methylquinazoline
- 2,4-Dichloro-8-methylquizoline
- Quinazoline, 2,4-dichloro-8-methyl-
- 8-methyl-2,4-dichloroquinazoline
- XCIWNFKPROTKHB-UHFFFAOYSA-N
- Quinazoline,2,4-dichloro-8-methyl-
- SY045947
- AK137220
- Y6210
- Z1269184226
- MFCD11849266
- F14646
- DB-024536
- 39576-83-5
- SCHEMBL1992328
- CS-W001032
- AMY15651
- EN300-7417490
- AB92902
- GS-0605
- DTXSID50434896
- A873624
- AKOS022172334
- MDL： MFCD11849266
- Inchi： 1S/C9H6Cl2N2/c1-5-3-2-4-6-7(5)12-9(11)13-8(6)10/h2-4H,1H3
- InChI Key： XCIWNFKPROTKHB-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC=C(C)C2=NC(=N1)Cl

Computed Properties

Exact Mass: 211.99098
Monoisotopic Mass: 211.9908036g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.8
XLogP3: 3.8

Experimental Properties

Density: 1.418
Boiling Point: 292 ºC
Flash Point: 158 ºC
PSA: 25.78

2,4-Dichloro-8-methylquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A262923-100mg	2,4-Dichloro-8-methylquinazoline	39576-83-5	97%	100mg	$15.0	2025-03-04
Ambeed	A262923-250mg	2,4-Dichloro-8-methylquinazoline	39576-83-5	97%	250mg	$18.0	2025-03-04
Ambeed	A262923-1g	2,4-Dichloro-8-methylquinazoline	39576-83-5	97%	1g	$57.0	2025-03-04
Ambeed	A262923-5g	2,4-Dichloro-8-methylquinazoline	39576-83-5	97%	5g	$278.0	2025-03-04
Ambeed	A262923-10g	2,4-Dichloro-8-methylquinazoline	39576-83-5	97%	10g	$786.00	2022-03-29
Chemenu	CM121433-1g	2,4-Dichloro-8-methylquinazoline	39576-83-5	95%	1g	$153	2021-08-06
Chemenu	CM121433-5g	2,4-Dichloro-8-methylquinazoline	39576-83-5	95%	5g	$421	2021-08-06
Chemenu	CM121433-10g	2,4-Dichloro-8-methylquinazoline	39576-83-5	95%	10g	$701	2021-08-06
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY045947-1g	2,4-Dichloro-8-methylquinazoline	39576-83-5	≥97%	1g	¥1251.61	2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY045947-5g	2,4-Dichloro-8-methylquinazoline	39576-83-5	≥97%	5g	¥3896.77	2025-04-14